N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H27N5O4/c1-3-10-30-20-14-19(22-15(2)23-20)25-6-8-26(9-7-25)21(27)24-16-4-5-17-18(13-16)29-12-11-28-17/h4-5,13-14H,3,6-12H2,1-2H3,(H,24,27)
• InChI Key: XRDFHWHMHAOETJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)N2CCN(CC2)C(=O)NC3=CC4=C(C=C3)OCCO4)C
• Molecular Formula: C21H27N5O4
• Molecular Weight: 413.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H27N5O4 and its molecular weight is 413.478. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel compounds related to N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide involves complex chemical reactions and characterizations. For instance, Abu‐Hashem et al. (2020) described the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing their anti-inflammatory and analgesic activities, which suggest their potential for pharmacological applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Hattori and Kinoshita (1979) synthesized polyamides containing various bioactive moieties, demonstrating the versatility of these compounds in material science applications (Hattori & Kinoshita, 1979).

Biological Activities

Several studies focus on the biological activities of these compounds. For example, Ramesh et al. (2006) improved the synthesis of an intermediate for the anti-hypertensive drug Doxazosin, highlighting the importance of these compounds in medicinal chemistry (Ramesh, B. Reddy, & G. M. Reddy, 2006). Moustafa et al. (2021) evaluated novel carboximidamides derived from cyanamides for their anti-hyperglycemic effects, demonstrating their potential in diabetes treatment (Moustafa et al., 2021).

Antimicrobial Activities

Compounds with structural similarities have been synthesized and evaluated for their antimicrobial activities. Jadhav et al. (2017) synthesized a series of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid and evaluated them as potential antimicrobial agents, showing moderate to good activities against bacterial and fungal strains (Jadhav, Raundal, Patil, & Bobade, 2017).